Cas no 1803751-26-9 (Ethyl 2-cyano-6-ethyl-3-methoxybenzoate)

• Product Name: Ethyl 2-cyano-6-ethyl-3-methoxybenzoate
• CAS No: 1803751-26-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5010277
• Update Time: 2025-06-08

Ethyl 2-cyano-6-ethyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-ethyl-3-methoxybenzoate

• Inchi： 1S/C13H15NO3/c1-4-9-6-7-11(16-3)10(8-14)12(9)13(15)17-5-2/h6-7H,4-5H2,1-3H3
• InChI Key： VKUAZMRKYKKWOJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=C(C=CC=1CC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-ethyl-3-methoxybenzoate

Introduction to Ethyl 2-cyano-6-ethyl-3-methoxybenzoate (CAS No. 1803751-26-9)

Ethyl 2-cyano-6-ethyl-3-methoxybenzoate (CAS No. 1803751-26-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyano group, an ethyl group, and a methoxy group attached to a benzoate backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of Ethyl 2-cyano-6-ethyl-3-methoxybenzoate is C₁₄H₁₅NO₃, and its molecular weight is approximately 245.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and cyano substitution. The synthetic pathway involves the reaction of 2-cyano-6-ethyl-3-methoxybenzoic acid with ethanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Recent studies have highlighted the potential of Ethyl 2-cyano-6-ethyl-3-methoxybenzoate in various biological and pharmaceutical applications. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that the cyano group plays a crucial role in enhancing the biological activity by modulating specific cellular pathways.

In addition to its biological activities, Ethyl 2-cyano-6-ethyl-3-methoxybenzoate has been explored for its potential as a ligand in coordination chemistry. A recent paper in the Inorganic Chemistry journal reported that this compound can form stable complexes with transition metals, such as copper and zinc. These complexes exhibit interesting electronic and magnetic properties, making them promising candidates for applications in catalysis and materials science.

The solubility and stability of Ethyl 2-cyano-6-ethyl-3-methoxybenzoate are also important factors to consider for its practical applications. The compound is generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. This property can be advantageous in certain chemical reactions where controlled solubility is required to achieve desired outcomes.

In terms of safety and handling, while Ethyl 2-cyano-6-ethyl-3-methoxybenzoate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of Ethyl 2-cyano-6-ethyl-3-methoxybenzoate has also been studied to ensure its safe use in industrial and research settings. A comprehensive environmental risk assessment conducted by researchers at the University of California found that the compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. This finding supports its use as a safe and environmentally friendly chemical intermediate.

In conclusion, Ethyl 2-cyano-6-ethyl-3-methoxybenzoate (CAS No. 1803751-26-9) is a multifaceted compound with promising applications in various scientific fields. Its unique molecular structure endows it with diverse chemical and biological properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for real-world challenges.